Cas no 2171146-86-2 ((2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid)

• Product Name: (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid
• CAS No: 2171146-86-2
• MF: C₂₆H₃₁N₃O₆
• MW: 481.540847063065
• CID: 6330066
• PubChem ID: 165543823
• Update Time: 2025-06-11

(2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid
• EN300-1497772
• (2S)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetamido}-4-hydroxybutanoic acid
• 2171146-86-2

• Inchi： 1S/C26H31N3O6/c30-14-11-23(25(32)33)28-24(31)15-29-12-9-17(10-13-29)27-26(34)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23,30H,9-16H2,(H,27,34)(H,28,31)(H,32,33)/t23-/m0/s1
• InChI Key： RARIXOKSWYQWFR-QHCPKHFHSA-N
• SMILES： O(C(NC1CCN(CC(N[C@H](C(=O)O)CCO)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.22128572g/mol
• Monoisotopic Mass: 481.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 128Ų

Additional information on (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid

Comprehensive Analysis of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid (CAS No. 2171146-86-2)

The compound (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid (CAS No. 2171146-86-2) is a sophisticated peptide derivative with significant applications in pharmaceutical research and bioconjugation. Its unique structure, featuring a piperidine core and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and targeted therapy development.

One of the most notable features of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid is its stereospecificity, as indicated by the (2S) configuration. This attribute is critical for ensuring the compound's biological activity and binding affinity in therapeutic applications. The presence of the Fmoc group further enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology and medicinal chemistry.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in precision medicine and personalized therapeutics. (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid aligns perfectly with these trends, as it offers a versatile scaffold for designing peptide-based drugs and biomarkers. Its hydroxybutanoic acid moiety also contributes to its solubility and compatibility with aqueous systems, a key consideration for formulation scientists.

The compound's CAS No. 2171146-86-2 is frequently searched in academic and industrial databases, reflecting its growing importance in chemical biology and proteomics. Researchers often inquire about its synthetic routes, purification methods, and stability profiles, highlighting the need for detailed technical documentation. Additionally, its potential applications in antibody-drug conjugates (ADCs) and peptide vaccines have sparked interest among biopharmaceutical companies.

From a structural perspective, the piperidin-1-ylacetamido segment of (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid provides a rigid framework that can influence conformational stability and receptor interactions. This makes it an attractive candidate for studying G-protein-coupled receptors (GPCRs) and other membrane proteins. The compound's Fmoc-protected amine also allows for selective deprotection, enabling precise modifications during multi-step syntheses.

As the field of peptide therapeutics continues to expand, (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid is poised to play a pivotal role. Its compatibility with automated synthesizers and high-throughput screening platforms further underscores its relevance in contemporary drug development. Future research may explore its efficacy in neurological disorders and metabolic diseases, areas where peptide-based interventions show great promise.

In summary, (2S)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}-4-hydroxybutanoic acid (CAS No. 2171146-86-2) represents a cutting-edge tool for chemical biologists and pharmaceutical researchers. Its multifaceted applications, from SPPS to targeted drug delivery, make it a compound of enduring interest. As the scientific community delves deeper into its properties, this molecule is likely to emerge as a cornerstone in the next generation of therapeutic innovations.